2-(2-Methylpropoxy)-6-[4-(oxan-4-ylmethyl)piperazin-1-yl]pyrazine

• IUPAC Name: 2-(2-methylpropoxy)-6-[4-(oxan-4-ylmethyl)piperazin-1-yl]pyrazine
• InChI: InChI=1S/C18H30N4O2/c1-15(2)14-24-18-12-19-11-17(20-18)22-7-5-21(6-8-22)13-16-3-9-23-10-4-16/h11-12,15-16H,3-10,13-14H2,1-2H3
• InChI Key: AWVFQMKEONJLAD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=NC(=CN=C1)N2CCN(CC2)CC3CCOCC3
• Molecular Formula: C18H30N4O2
• Molecular Weight: 334.5 g/mol

Description

2-(2-Methylpropoxy)-6-[4-(oxan-4-ylmethyl)piperazin-1-yl]pyrazine is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is widely used as a research tool to study the biochemical and physiological effects of various compounds on the human body. In

Mechanism of Action

The mechanism of action of 2-(2-Methylpropoxy)-6-[4-(oxan-4-ylmethyl)piperazin-1-yl]pyrazine is not well understood. However, it is believed that this compound acts as a modulator of neurotransmitter activity in the brain. It is also believed to have an effect on the release of various hormones in the body.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects on the human body. It has been shown to have an effect on the release of various neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. It has also been shown to have an effect on the release of various hormones in the body, including cortisol and testosterone.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-Methylpropoxy)-6-[4-(oxan-4-ylmethyl)piperazin-1-yl]pyrazine in lab experiments is its ability to modulate neurotransmitter activity in the brain. This makes it a valuable tool for studying the effects of drugs on the central nervous system. However, one of the main limitations of using this compound is its potential for toxicity. It is important to use caution when handling this compound and to follow proper safety protocols.

Future Directions

There are a number of future directions for research involving 2-(2-Methylpropoxy)-6-[4-(oxan-4-ylmethyl)piperazin-1-yl]pyrazine. One area of research that is of particular interest is the development of new drugs that target the central nervous system. Another area of research that is of interest is the development of new treatments for various neurological disorders, including Parkinson's disease and Alzheimer's disease.
Conclusion:
In conclusion, this compound is a valuable tool for studying the biochemical and physiological effects of various compounds on the human body. Its ability to modulate neurotransmitter activity in the brain makes it a valuable tool for studying the effects of drugs on the central nervous system. However, caution must be taken when handling this compound due to its potential for toxicity. There are a number of future directions for research involving this compound, including the development of new drugs and treatments for various neurological disorders.

Synthesis Methods

The synthesis of 2-(2-Methylpropoxy)-6-[4-(oxan-4-ylmethyl)piperazin-1-yl]pyrazine is a complex process that involves several steps. The first step involves the reaction of 2,6-dichloropyrazine with 2-methylpropyl alcohol in the presence of a base to form 2-(2-methylpropoxy)-6-chloropyrazine. This intermediate is then reacted with 4-(oxan-4-ylmethyl)piperazine in the presence of a base to form the final product, this compound.

Scientific Research Applications

2-(2-Methylpropoxy)-6-[4-(oxan-4-ylmethyl)piperazin-1-yl]pyrazine is widely used in scientific research to study the biochemical and physiological effects of various compounds on the human body. This compound is commonly used as a research tool to study the effects of drugs on the central nervous system. It is also used to study the effects of drugs on the cardiovascular system, respiratory system, and gastrointestinal system.